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Abstract: Uvarovite (Ca₃Cr₂(SiO₄)₃), the chromium-dominant end-member of the ugrandite

garnet series, is a mineral of significant interest due to its vibrant emerald-green color and

specific petrogenetic implications.[1][2][3] Its occurrence is rare, primarily restricted to

geological environments where both calcium and chromium are readily available.[4] This guide

provides a comprehensive technical overview of the geological occurrence of uvarovite, with a

specific focus on its formation within ultramafic rock complexes. It details the geochemical

framework, formation mechanisms, and key analytical methodologies used in its study,

presenting quantitative data and process workflows for researchers and scientists in the

geological field.

Geological Setting and Occurrence
Uvarovite's formation is intrinsically linked to the alteration of ultramafic rocks, which serve as

the primary reservoir for the chromium required for its crystallization.[5] The specific geological

settings are typically characterized by significant fluid-rock interaction.

Association with Ultramafic Rocks
Uvarovite is most commonly found in serpentinite, a metamorphic rock formed by the

hydration of ultramafic rocks like peridotite and dunite.[3][6][7] The serpentinization process,

involving the alteration of primary minerals such as olivine and pyroxene in the presence of

water, is crucial.[6][8] This process can release chromium from primary accessory minerals.[6]

[7] Uvarovite often appears as small, well-formed dodecahedral crystals or as drusy crystalline

crusts lining fractures and cavities within the serpentinite matrix.[3][6]
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Occurrence within Chromitite Bodies
Concentrations of chromite (FeCr₂O₄) within ultramafic intrusions, known as chromitite pods or

seams, are particularly favorable sites for uvarovite formation.[6][7] The garnet typically forms

as a secondary mineral resulting from the alteration of chromite.[9] It can be found in veins

cross-cutting chromitite pods or as reaction rims around chromite grains, indicating its

formation from the decomposition of the host chromite.[9][10]

Tectonic Environments
The tectonic settings that host uvarovite-bearing ultramafic rocks are primarily ophiolites and

subduction zones. Ophiolites, which are fragments of oceanic crust and upper mantle thrust

onto continental crust, provide the necessary ultramafic protoliths (e.g., peridotites) and often

show extensive serpentinization.[4] In subduction zones, high-pressure and high-temperature

conditions, coupled with the release of fluids from the subducting slab, facilitate the

metasomatic processes required for uvarovite formation.[9][11][12]

Notable Global Occurrences
Significant localities for uvarovite in ultramafic settings include:

The Ural Mountains, Russia: The type locality, where uvarovite is associated with chromite

deposits in serpentinized ultramafic massifs.[6][7][13]

Outokumpu, Finland: Associated with chromite-bearing rocks in a region known for

volcanogenic sulfide ore deposits with unusually high chromium content.[2][6][7]

Moa-Baracoa Ophiolitic Massif, Cuba: Found in altered podiform chromitites.[10]

Sukinda, India: Occurs in chromite-bearing ultramafic intrusives.[9]

Bushveld Igneous Complex, South Africa: Found in one of the world's largest layered

ultramafic intrusions.[1][4]

North American Cordillera: Occurrences are noted in the serpentinite belts of California,

USA, and Quebec, Canada.[4][6]
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Geochemistry and Mineral Chemistry
Uvarovite belongs to the garnet supergroup and is the chromium end-member of the ugrandite

series, which also includes grossular (calcium-aluminum) and andradite (calcium-iron).[1][3]

The Ugrandite Garnet Series
The general formula for the ugrandite series is Ca₃B₂(SiO₄)₃, where the B-site can be occupied

by Cr³⁺ (uvarovite), Al³⁺ (grossular), or Fe³⁺ (andradite). Natural uvarovite is rarely pure and

typically exhibits extensive solid solution with the other ugrandite end-members.[11][14] The

degree of substitution is dependent on the bulk chemical composition of the host rock and the

physicochemical conditions of formation.

Compositional Data from Ultramafic Occurrences
Electron Probe Microanalysis (EPMA) is commonly used to determine the precise chemical

composition of uvarovite. The data reveals significant compositional variation, reflecting the

local geochemical environment. Natural uvarovites are often solid solutions, with compositions

that can be used to infer formation conditions.

Location
Host Rock /
Association

Compositional
Range (End-
Member Mole
Fractions)

Reference

Sukinda, India
Chromite-bearing

ultramafic intrusive
Uva₃₄₋₅₈ And₄₂₋₅₈ [9]

SW Tianshan, China UHP Serpentinite Adr₅₈₋₆₆ Uv₃₃₋₄₁ [12]

SW Tianshan, China UHP Rodingite
Adr₂₁₋₃₁Uv₄₁₋₅₀Grs₂₂₋

₃₇ and other variations
[12]

Moa-Baracoa, Cuba Podiform Chromitite

Uva₁₇₋₈₃ Grs₁₇₋₈₃

(And component is

very low)

[10]

Naga Hills Ophiolite,

India

Serpentinized Mantle

Peridotite

Cr₂O₃ up to 19.66

wt%
[11]
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Formation Mechanisms in Ultramafic Rocks
The formation of uvarovite is a metasomatic process, fundamentally requiring the alteration of

a pre-existing rock by externally derived fluids, leading to a change in its chemical composition.

[8][15]

Sources of Chromium and Calcium
A primary challenge in uvarovite petrogenesis is sourcing both chromium and calcium.

Chromium (Cr): The indisputable source of chromium in ultramafic settings is the breakdown

of Cr-bearing minerals, primarily chromite (FeCr₂O₄) and, to a lesser extent, Cr-diopside.[3]

[9] Alteration of chromite to ferrian chromite can release the necessary Cr into the fluid

phase.[10]

Calcium (Ca): The source of calcium is more variable and often debated.[9] Potential

sources include:

Internal Source: The breakdown of Ca-bearing clinopyroxenes within the ultramafic rock

itself.[9]

External Source: Infiltration of Ca-rich hydrothermal fluids derived from adjacent

lithologies, such as gabbro sills or carbonate rocks.[10] The process of rodingitization is a

key indicator of Ca-metasomatism.[8]

Key Petrogenetic Processes
Serpentinization: This low-temperature metamorphic process involves the hydration of olivine

and pyroxene.[8] The chromium-rich fluids generated during serpentinization can migrate

and precipitate uvarovite in fractures and voids.[6][7]

Rodingitization: This is a Ca-metasomatic process that commonly affects mafic dikes within

serpentinized ultramafic bodies.[8] It creates a mineral assemblage rich in calcium-silicates,

including grossular-andradite garnet, diopside, and vesuvianite.[15] When sufficient

chromium is available, uvarovite can form as part of the rodingite assemblage.[9][11]

Physicochemical Conditions
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Uvarovite can form across a wide range of temperatures and pressures. It is stable in high-

pressure environments typical of subduction zones, but also forms during lower-pressure

serpentinization.[11][16] Some studies suggest stable pressure-temperature conditions for

uvarovite-bearing assemblages are at or below 2 GPa and between 400-550°C.[9]
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Simplified Formation Pathway of Uvarovite in Ultramafic Rocks
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General Analytical Workflow for Uvarovite Characterization
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Targeted Analysis
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(Structural ID, OH⁻ detection)

Targeted Analysis

⁵⁷Fe Mössbauer Spectroscopy
(For Fe-bearing samples)

Targeted Analysis

Data Interpretation
(Petrogenesis, P-T Conditions)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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